Cas no 503146-12-1 (4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine)

4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine structure
503146-12-1 structure
Product Name:4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine
CAS No:503146-12-1
MF:C9H11F3N4
MW:232.205651521683
CID:1082637
PubChem ID:23014391
Update Time:2025-04-20

4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine
    • 4-piperazin-1-yl-2-(trifluoromethyl)pyrimidine
    • SCHEMBL2850464
    • AB51510
    • UWUUGUDKZFYSMF-UHFFFAOYSA-N
    • 503146-12-1
    • DB-105793
    • Inchi: 1S/C9H11F3N4/c10-9(11,12)8-14-2-1-7(15-8)16-5-3-13-4-6-16/h1-2,13H,3-6H2
    • InChI Key: UWUUGUDKZFYSMF-UHFFFAOYSA-N
    • SMILES: FC(C1=NC=CC(=N1)N1CCNCC1)(F)F

Computed Properties

  • Exact Mass: 232.09358085g/mol
  • Monoisotopic Mass: 232.09358085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41Ų
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